N-Cbz4-(4-hydroxyphenyl)butylamine

• IUPAC Name: benzyl N-[4-(4-hydroxyphenyl)butyl]carbamate
• InChI: InChI=1S/C18H21NO3/c20-17-11-9-15(10-12-17)6-4-5-13-19-18(21)22-14-16-7-2-1-3-8-16/h1-3,7-12,20H,4-6,13-14H2,(H,19,21)
• InChI Key: JJXKVLJSXQXDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCCCCC2=CC=C(C=C2)O
• Molecular Formula: C18H21NO3
• DSSTOX Substance ID: DTXSID80469853
• Molecular Weight: 299.4 g/mol
• CAS No.: 587880-25-9

Description

“N-Cbz4-(4-hydroxyphenyl)butylamine” is a chemical compound that likely contains an amine group (-NH2) and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) in its structure. The “Cbz” in the name suggests it might have a carboxybenzyl group, which is often used in chemistry as a protecting group for amines.

Molecular Structure Analysis

Based on the name, this compound likely has a butyl (four carbon aliphatic chain) backbone, with a phenyl group and an amine group attached. The exact structure would depend on where these groups are attached and any other groups present in the molecule.

Chemical Reactions Analysis

Amines, such as the one likely present in this compound, can undergo a variety of chemical reactions, including reactions with acids to form amides, reactions with alkylating agents to form secondary and tertiary amines, and reactions with carbonyl compounds to form imines.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact molecular structure. Amines generally have high boiling points due to hydrogen bonding, are soluble in organic solvents, and can act as bases. Phenyl groups can influence the reactivity of the compound and its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Without specific information on what this compound is used for, it’s difficult to provide a mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for use in chemical synthesis, as a building block for more complex molecules, or for any biological activity it might have.

Synthesis routes and methods

Procedure details

4-(4-Hydroxyphenyl)butylamine hydrobromide (4) (197 g, 0.80 mole), water (1 L), 1,4-dioxane (1 L) and sodium bicarbonate (336 g, 4 mole) were combined and stirred while cooled in an ice-methanol cooling bath. Benzyl chloroformate (141 mL, 0.96 mole) was dripped in over 5 min. at −2° C. with no appreciable exotherm observed. This was stirred and allowed to warm to room temperature as the cooling bath thawed overnight. An additional quantity of benzyl chloroformate (8 mL, 0.54 mol) was dripped in and this was allowed to stir for 2 h. The product mixture was then evaporated to approximately 500 mL and transferred to a 2 L separatory funnel with ethyl acetate while decanting away from the solids. The aqueous layer was extracted with ethyl acetate (3×1 L). The extracts were combined, washed with brine, dried over sodium sulfate, filtered and evaporated to afford 265 g of the crude product. A portion of the crude product (130 g) was chromatographed (silica gel, 5:1 hexanes/ethyl acetate) using toluene to load the column. The remaining crude material was crystallized from 1:1 toluene/heptane. This material was suction filtered to collect the solid and washed with 1:1 toluene/heptane. This material was vacuum desiccated at 45° C. for 2 h. The combined yield of compound (29) was 150 g (62%) of a white crystalline solid. 1H NMR (300 MHz, CDCl3) δ 1.43-1.65 (m, 4H), 2.52 (t, J=7.4 Hz, 2H), 3.19 (q, J=6.4 Hz, 2H), 4.78 (br s, 1H), 5.09 (s, 2H), 5.77 (s, 1H), 6.74 (d, J=8.5 Hz, 2H), 6.98 (d, J=8.5 Hz, 2H), 7.34 (s, 5). CI MS m/z=300 [C18H21NO3+H]+.